Cas no 954614-38-1 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 954614-38-1
• MF: C₂₄H₂₃FN₂O₄S
• MW: 454.513828516006
• CID: 6220352
• PubChem ID: 16927420
• Update Time: 2025-06-13

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide
• 954614-38-1
• F2385-0171
• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide
• N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-ethoxy-3-fluorobenzenesulfonamide
• AKOS024645342

• Inchi： 1S/C24H23FN2O4S/c1-2-31-23-12-10-20(15-21(23)25)32(29,30)26-19-9-11-22-18(14-19)8-13-24(28)27(22)16-17-6-4-3-5-7-17/h3-7,9-12,14-15,26H,2,8,13,16H2,1H3
• InChI Key： RIQNLVXHZPHDEY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NC1C=CC2=C(C=1)CCC(N2CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 454.13625655g/mol
• Monoisotopic Mass: 454.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.1Ų

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide

Comprehensive Analysis of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 954614-38-1)

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide, with the CAS number 954614-38-1, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a tetrahydroquinoline core and a fluorinated benzene sulfonamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its structural complexity and functional diversity.

The compound's molecular structure includes a benzyl group attached to a tetrahydroquinoline scaffold, which is further modified by an ethoxy-fluorobenzene sulfonamide group. This arrangement suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs), which are hot topics in modern drug development. The presence of the fluoro and ethoxy substituents enhances the molecule's bioavailability and metabolic stability, key factors in optimizing pharmacokinetic properties.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide aligns with this trend, as its sulfonamide group could facilitate hydrogen bonding with target proteins, a feature often exploited in inhibitor design. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "fluoro-substituted bioactive molecules," reflecting the compound's relevance in current research.

The tetrahydroquinoline moiety in this compound is another focal point, as this structural motif is prevalent in many FDA-approved drugs. Its incorporation into N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide suggests potential applications in central nervous system (CNS) disorders or inflammatory conditions, areas where quinoline derivatives have historically shown efficacy. This connection has spurred queries like "tetrahydroquinoline-based therapeutics" and "quinoline sulfonamide interactions" in academic and industry circles.

From a synthetic chemistry perspective, the preparation of CAS 954614-38-1 likely involves multi-step organic transformations, including sulfonylation and N-alkylation reactions. The fluoro and ethoxy groups may be introduced via electrophilic aromatic substitution or palladium-catalyzed coupling reactions, techniques frequently searched by synthetic chemists. The compound's structural complexity makes it an excellent case study for advanced organic synthesis courses, contributing to its educational value beyond potential therapeutic applications.

In the context of current pharmaceutical trends, N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide aligns with the growing demand for targeted small molecule therapies. The rise of precision medicine has increased interest in compounds that can selectively modulate biological pathways, and this molecule's diverse functional groups position it as a promising candidate for further investigation. Searches for "small molecule drug design 2023" and "next-generation therapeutic scaffolds" reflect this industry-wide focus.

While specific biological data for 954614-38-1 may be limited in public domains, its structural features suggest potential for drug-likeness as evaluated by Lipinski's rule of five. The compound's molecular weight and logP values likely fall within acceptable ranges for oral bioavailability, making it a valuable template for medicinal chemistry optimization. These characteristics have led to increased searches for "structure-activity relationship studies" and "lead compound optimization strategies" among researchers.

The future research directions for N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxy-3-fluorobenzene-1-sulfonamide may include detailed in vitro and in vivo pharmacological evaluations, structure-activity relationship (SAR) studies, and potential formulation development. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this with complex architectures and multiple pharmacophores will remain at the forefront of drug discovery efforts, driving searches for "emerging pharmaceutical compounds" and "innovative drug scaffolds."